Cas no 694-25-7 (Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl-)
![Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl- structure](https://ossimg.kuujia.com/scimg/1000/694-25-7x500.png)
694-25-7 structure
Product Name:Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl-
Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl-
- 1-methylbicyclo[1.1.0]butane-3-carbonitrile
- DTXSID30499721
- 3-methylbicyclo[1.1.0]butane-1-carbonitrile
- 694-25-7
-
- Inchi： 1S/C6H7N/c1-5-2-6(5,3-5)4-7/h2-3H2,1H3
- InChI Key： OWNDZBODIXJTBD-UHFFFAOYSA-N
- SMILES： N#CC12CC1(C)C2
Computed Properties
- Exact Mass: 93.05791
- Monoisotopic Mass: 93.057849228g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 166
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl- Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
694-25-7 (Bicyclo[1.1.0]butane-1-carbonitrile, 3-methyl-) Related Products
- 5722-11-2(2,2-dimethylcyclopropanecarbonitrile)
- 157728-61-5(2,2-Dimethylcyclopropyl Cyanide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
